![molecular formula C15H23Cl2N3O B1396458 N-(2,3-Dihydro-1H-inden-2-yl)-2-piperazin-1-ylacetamide dihydrochloride CAS No. 1257854-86-6](/img/structure/B1396458.png)
N-(2,3-Dihydro-1H-inden-2-yl)-2-piperazin-1-ylacetamide dihydrochloride
Overview
Description
N-(2,3-Dihydro-1H-inden-2-yl)-2-piperazin-1-ylacetamide dihydrochloride (NDP-DHC) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of indene, an aromatic hydrocarbon, and piperazine, an organic compound. NDP-DHC has been used in a range of studies in biochemistry, physiology, and drug development. It has been used to study the mechanisms of action of drugs, to investigate the biochemical and physiological effects of drugs, and to evaluate potential drug candidates in laboratory experiments.
Scientific Research Applications
Synthesis Innovations and Process Development
- A novel manufacturing procedure for cetirizine dihydrochloride was developed using a new intermediate synthesized by O-alkylation and subsequent processes, highlighting the importance of innovative synthesis methods in pharmaceutical production (Reiter et al., 2012).
- A method for synthesizing a series of novel 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds was developed, revealing the intricate steps in the creation of new chemical entities with potential pharmacological activities (Kumar et al., 2017).
Bioactivity and Pharmacological Insights
- Novel phenolic Mannich bases with piperazines were synthesized and evaluated for their cytotoxic, anticancer, and carbonic anhydrase inhibitory effects. Compounds in this study showed potential as lead compounds for further design and evaluation, indicating the role of chemical modifications in enhancing biological activity (Gul et al., 2019).
- Synthesis and evaluation of new mono Mannich bases with piperazines were conducted to study their anticancer properties and inhibitory effects on carbonic anhydrase isoenzymes. The study identifies compounds with promising bioactivity profiles, suggesting a pathway for the development of new therapeutic agents (Tuğrak et al., 2019).
- Optimization of benzyl piperazine pharmacophore produced N-acyl-4-indanyl-piperazines with high affinity to melatonergic MT2 receptors. The study showcases the potential of structural optimization in enhancing the pharmacological profile of compounds (Mattson et al., 2003).
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-2-yl)-2-piperazin-1-ylacetamide;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O.2ClH/c19-15(11-18-7-5-16-6-8-18)17-14-9-12-3-1-2-4-13(12)10-14;;/h1-4,14,16H,5-11H2,(H,17,19);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVIWVPJZMZNPKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC(=O)NC2CC3=CC=CC=C3C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-Dihydro-1H-inden-2-yl)-2-piperazin-1-ylacetamide dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.